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Compound of Interest

Compound Name: Boc-L-Cyclopropylalanine-DCHA
CAS No.: 89483-06-7; 89483-07-8
Cat. No.: B2599390
Get Quote
. J

Executive Summary

Boc-L-Cyclopropylalanine (Boc-L-Cpa-OH) is a critical non-canonical amino acid used in
medicinal chemistry to introduce conformational constraints into peptide backbones. The
cyclopropyl moiety restricts the

and

torsion angles, often enhancing metabolic stability and receptor selectivity compared to its
aliphatic analogs (e.g., Leucine or Alanine).

Commercially, this compound is most stable and available as the Dicyclohexylamine (DCHA)
salt. While the salt form ensures high crystallinity and shelf-life, it presents a unique challenge:
the DCHA counter-ion must be quantitatively removed prior to standard peptide coupling to
prevent side reactions and poor yields.

This guide provides a technical roadmap for sourcing high-purity material, analyzing market
pricing, and executing a validated "free-basing" protocol for downstream synthesis.
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Chemical Profile & Technical Specifications[1]

The DCHA salt form is preferred by manufacturers because the free acid of Boc-L-
Cyclopropylalanine is often an oil or an amorphous solid that degrades over time. The saltis a
stable, white crystalline powder.

Feature Specification

(S)-2-((tert-Butoxycarbonyl)amino)-3-

Chemical Name cyclopropylpropanoic acid dicyclohexylamine
salt
Common Name Boc-L-Cyclopropylalanine[1]-DCHA

89483-07-8 (L-isomer salt) (Note: 89483-06-7
CAS Number often refers to the free acid or generic mixture;
89483-09-0 is the D-isomer)

Molecular Formula

Molecular Weight 410.59 g/mol (Salt) / 229.28 g/mol (Free Acid)

Appearance White to off-white crystalline powder

Solubilit Soluble in Methanol, Ethanol, DMSO; sparingly
olubili
Y soluble in water

Storage 2-8°C (Desiccated)

Market Analysis: Suppliers & Pricing Strategy

The market for Boc-L-Cpa-OH-DCHA is segmented into Research Grade (High Service) and
Bulk Manufacturing (Cost Efficiency). Prices vary significantly based on enantiomeric purity
guarantees (

).
Tiered Supplier Analysis
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. Supplier . Target
Tier Scale Est. Lead Time ]
Examples Audience
Bachem, Merck
] ) ] GLP labs, Drug
Tier 1: Premium (Sigma), Chem- mg-—g 1-3 Days )
Discovery
Impex
i Academic
Tier 2: AAPPTec, Santa
o g-100g 3-7 Days Research, Pre-
Specialized Cruz (SCBT) o
clinical
Enamine, Union Process
Tier 3: Bulk/CRO  Chemicals kg+ 2—-4 Weeks Chemistry,
(China) Manufacturing

Price Benchmarking (Q1 2025 Estimates)

Prices below reflect spot rates for high-purity (>98%) material.

Estimated Price

Cost per Gram

Pack Size Notes
Range (USD) (Avg)
High premium for
lg $95 — $140 ~$120/g )
small aliquots.
Standard research
59 $330 — $450 ~$76/g )
pack size.
Best value for lead
259 $950 — $1,200 ~$42/g optimization
campaigns.
Requires "Request for
100 g $2,500 — $3,200 ~$28/g Quote" (RFQ) with
most vendors.
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Sourcing Tip: Always verify the Optical Rotation on the Certificate of Analysis (CoA). The L-

isomer should typically show specific rotation

values distinct from the D-isomer. Cheaper "racemic" mixtures are often mislabeled
in bulk catalogs.

Technical Protocol: DCHA Removal (Free-Basing)

Direct coupling of DCHA salts using carbodiimides (EDC/DCC) or uronium salts (HATU/HBTU)
is not recommended. The bulky Dicyclohexylamine base can interfere with activation and form
difficult-to-remove urea byproducts.

Objective: Convert Boc-L-Cpa-OH-DCHA (MW 410.[2][3]59) to Boc-L-Cpa-OH (Free Acid, MW
~229.28) immediately before use.

Reagents Required[5][6]

o Ethyl Acetate (EtOAc) - HPLC Grade
e 0.5 M Potassium Bisulfate (

) or 10% Phosphoric Acid (
)

o Saturated NaCl (Brine)

e Anhydrous Sodium Sulfate (

Step-by-Step Methodology

e Suspension: Weigh the required amount of Boc-L-Cpa-OH-DCHA. Suspend it in Ethyl
Acetate (approx. 10 mL per 1 g of salt). The salt may not dissolve completely at this stage.
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 Acidification: Transfer the suspension to a separatory funnel. Add an equal volume of 0.5 M

(preferred over HCI to prevent Boc cleavage).

o Extraction: Shake vigorously for 2—3 minutes. The solid should dissolve as the DCHA moves
into the aqueous layer and the free acid moves into the organic layer.

o Checkpoint: Verify the aqueous layer pH is < 3.
o Separation: Drain the aqueous layer. Wash the organic layer two more times with fresh 0.5 M

to ensure complete removal of the amine.

e Washing: Wash the organic layer once with water and once with saturated brine to remove
excess acid and dry the solvent.

e Drying: Collect the organic layer in an Erlenmeyer flask and dry over anhydrous

for 15 minutes.

« |solation: Filter off the drying agent and concentrate the filtrate under reduced pressure
(Rotavap) at 35°C.

o Result: The product will likely isolate as a viscous colorless oil or glassy foam. This is the
reactive Free Acid ready for coupling.

Workflow Visualization

The following diagram illustrates the critical path from sourcing to peptide coupling, highlighting
the "Free-Basing" gate.

Critical Preparation Step
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Caption: Operational workflow for converting commercial DCHA salts into reactive species for
solid-phase peptide synthesis (SPPS).

References

e Santa Cruz Biotechnology.Boc-L-Cyclopropylalanine DCHA (CAS 89483-07-8) Product
Specifications. Retrieved from

e Chem-Impex International.Boc-D-cyclopropylalanine-DCHA Catalog & Pricing. Retrieved
from

e Bachem.General Procedure for the Conversion of DCHA Salts to Free Acids. Technical
Library. Retrieved from

o Peptide.com (AAPPTec).Boc-Amino Acids and Derivatives Specifications. Retrieved from

¢ PubChem.Dicyclohexylamine Compound Summary (CAS 101-83-7). National Library of
Medicine. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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